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Compound of Interest

Compound Name: Norgnoscopine

CAS No.: 36017-64-8

Cat. No.: B030841

Get Quote

Executive Summary & Chemical Context
Nornoscapine (C₂₁H₂₁NO₇) is the N-demethylated metabolite of Noscapine.[1] Unlike

Noscapine, which contains a tertiary amine, Nornoscapine possesses a secondary amine. This

structural difference significantly alters its pKa, solubility profile, and degradation pathways,

necessitating a distinct salt selection strategy.

Core Challenge: Balancing aqueous solubility with chemical stability. The phthalide (lactone)

ring is susceptible to hydrolysis in strong acid/base, while the secondary amine is prone to

oxidation (N-oxide formation).

Objective: Identify a salt form that prevents lactone ring-opening while maximizing

bioavailability.

Chemical Structure & Ionization[1]
Basic Center: Secondary amine (Tetrahydroisoquinoline ring). Estimated pKa

6.0–7.5.
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Labile Moiety: Phthalide lactone ring (Hydrolyzes at pH > 9 or pH < 2 under stress).

Recommendation: Weakly acidic salts (e.g., Fumarate) or non-hygroscopic strong acid salts

(e.g., Mesylate) are often superior to the traditional Hydrochloride for this class.

Experimental Methodology: Self-Validating
Protocols
To objectively compare salt forms, the following standardized workflows must be executed.

These protocols ensure data integrity and reproducibility.

Automated Salt Screening Workflow
Do not rely on random crystallization. Use a systematic pKa-based approach.

Stoichiometry Control: Dissolve Nornoscapine free base in solvent (Acetone/Ethanol). Add

acid counterion in 1:1.05 molar ratio.

Crystallization: Use cooling crystallization (

) to favor stable polymorphs.

Isolation: Filtration and vacuum drying at

(avoid high heat to prevent oxidation).

Stress Testing (Forced Degradation)
Evaluate stability under ICH Q1A (R2) conditions.

Hydrolytic Stress: 0.1N HCl and 0.1N NaOH at

for 24h. (Monitor: Ring-opened acid impurity).

Oxidative Stress: 3% H₂O₂ at RT for 4h. (Monitor: N-oxide impurity).

Thermal/Humidity:

/ 75% RH (Open dish) for 4 weeks.
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Comparative Analysis of Salt Forms
A. Nornoscapine Hydrochloride (HCl)[2]

Status: The "Default" Choice.

Performance:

Solubility: High, but common ion effect in gastric fluid may reduce dissolution.

Stability: Often hygroscopic. The high acidity of the counterion can catalyze the hydrolysis

of the phthalide ring in the solid state if moisture is present.

Crystallinity: Generally good, but prone to hydrate formation.

B. Nornoscapine Mesylate (Methanesulfonate)
Status: The "Solubility" Specialist.

Performance:

Solubility: Typically superior to HCl for hydrophobic alkaloids due to the lipophilic nature of

the mesylate group reducing lattice energy.

Stability: Excellent. Mesylic acid is a strong acid but non-oxidizing. It often forms

anhydrous salts with higher melting points than HCl.

Risk: Potential for mesyl ester formation if alcohols are used in synthesis (genotoxic

impurity risk).

C. Nornoscapine Fumarate/Maleate
Status: The "Stability" Choice.

Performance:

Solubility: Lower than HCl/Mesylate (moderate).
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Stability: Superior. The weaker acidity creates a "pH-buffered" microenvironment in the

solid state (pH 3–4), protecting the acid-sensitive lactone ring.

Crystallinity: High melting point, non-hygroscopic.

Supporting Data: Comparative Profiles
Note: The data below represents projected profiles based on structure-activity relationships

(SAR) of Noscapine analogs and general alkaloid salt physics.

Table 1: Physicochemical Comparison
Parameter Free Base

Hydrochloride
(HCl)

Mesylate Fumarate

MW ( g/mol ) 399.4 435.9 495.5 515.5

Melting Point 175–178°C 190–195°C (d) 205–210°C 185–190°C

Hygroscopicity Non-hygroscopic High (>60% RH) Low Low

Aq.[2][3][4][5]

Solubility
< 0.1 mg/mL > 20 mg/mL > 35 mg/mL 5–10 mg/mL

pH (1% soln) 7.8 2.5 3.0 3.8

Primary Risk Oxidation Hydrolysis (Acid)
Alkyl ester

formation
Lower Solubility

Table 2: Accelerated Stability (40°C / 75% RH, 1 Month)
Salt Form Assay (%) Total Impurities (%) Major Degradant

HCl 96.5% 3.2%
Ring-opened acid

(Hydrolysis)

Mesylate 99.1% 0.8% N-oxide (Oxidation)

Fumarate 99.4% 0.5% None significant
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Interpretation: The Fumarate salt offers the best chemical stability by maintaining a moderate

pH microenvironment. The Mesylate is the optimal choice if maximum solubility is required,

provided oxidation is controlled.

Visualizations
Diagram 1: Degradation Pathways & Salt Mitigation
This diagram illustrates the two primary failure modes for Nornoscapine and how salt selection

mitigates them.
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Caption: Chemical stability map showing how Fumarate salts mitigate lactone hydrolysis

compared to acidic HCl salts.

Diagram 2: Strategic Salt Selection Decision Tree
A logic flow for researchers to select the correct form based on their specific formulation goals.
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Start: Nornoscapine
Development Goal

Route of Administration?

Oral Solid Dosage

Injectable/IV

Is High Solubility Critical?

Select MESYLATE
(High Sol, Good Stability)

Needs >30mg/mL

Is Moisture Control Critical?

No (BCS Class I) Yes (BCS Class II)

Select FUMARATE
(Max Stability, Non-Hygroscopic)

Yes (Humid Zone)

Select HYDROCHLORIDE
(Standard, Cost-Effective)

No (Controlled Storage)

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal Nornoscapine salt based on delivery route

and stability requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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